Cas no 1806319-38-9 (2-(Difluoromethoxy)-4-methylbenzo[d]oxazole)

• Product Name: 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole
• CAS No: 1806319-38-9
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 4819927
• Update Time: 2025-06-09

2-(Difluoromethoxy)-4-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole

• Inchi： 1S/C9H7F2NO2/c1-5-3-2-4-6-7(5)12-9(13-6)14-8(10)11/h2-4,8H,1H3
• InChI Key： ZQTOAPHSAHXPEJ-UHFFFAOYSA-N
• SMILES： FC(OC1=NC2=C(C=CC=C2C)O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.4
• Topological Polar Surface Area: 35.3

Additional information on 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole

Introduction to 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole (CAS No. 1806319-38-9)

2-(Difluoromethoxy)-4-methylbenzo[d]oxazole (CAS No. 1806319-38-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzo[d]oxazole class, which is well-documented for its role in various therapeutic applications. The presence of both a difluoromethoxy and a methyl substituent in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation.

The difluoromethoxy group is particularly noteworthy as it introduces electron-withdrawing effects through the fluorine atoms, which can influence the reactivity and binding affinity of the molecule. This feature has been exploited in the design of bioactive molecules, where fluorine atoms are often used to enhance metabolic stability and binding interactions with biological targets. In contrast, the methyl group provides steric hindrance and can modulate the overall shape of the molecule, potentially affecting its interaction with enzymes or receptors.

Recent studies have highlighted the benzo[d]oxazole scaffold as a versatile platform for drug discovery. Researchers have been exploring its potential in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural motif of benzo[d]oxazole allows for easy functionalization at multiple positions, enabling the synthesis of a diverse library of derivatives with tailored biological properties.

In particular, 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole has been investigated for its pharmacological potential. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. The difluoromethoxy group plays a crucial role in modulating these interactions by influencing the electronic distribution across the molecule. Additionally, the methyl substituent may contribute to improved solubility or bioavailability, which are critical factors in drug development.

The synthesis of 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the benzo[d]oxazole core efficiently. The introduction of the difluoromethoxy group typically involves halogenation followed by nucleophilic substitution or other fluorination techniques.

The pharmacokinetic properties of this compound are also of great interest. The presence of fluorine atoms can affect metabolic pathways, potentially leading to prolonged half-life and enhanced therapeutic efficacy. Computational modeling and molecular dynamics simulations have been utilized to predict how 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole interacts with biological targets at an atomic level. These studies provide valuable insights into optimizing its structure for better pharmacological performance.

Furthermore, the environmental impact of fluorinated compounds has been a topic of discussion in recent years. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring strategies to mitigate these issues while maintaining the benefits provided by fluorine substitution.

Future directions in the study of 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole include expanding its chemical space through derivatization and exploring its potential in preclinical models. By modifying other parts of the molecule or introducing additional functional groups, scientists aim to uncover novel biological activities and improve therapeutic outcomes. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential to accelerate these discoveries.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying compounds like 2-(Difluoromethoxy)-4-methylbenzo[d]oxazole. These technologies enable rapid screening of large datasets to identify promising candidates and predict their biological behavior with high accuracy. Such advancements are expected to streamline the drug development process and bring new treatments to patients more quickly.

In conclusion,2-(Difluoromethoxy)-4-methylbenzo[d]oxazole (CAS No. 1806319-38-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel therapeutics. Continued investigation into this molecule is likely to yield important insights into disease mechanisms and provide new opportunities for therapeutic intervention.